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Compound of Interest

Compound Name: Titanium(1V) bromide

Cat. No.: B1581479

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive compounds like Titanium(lV) bromide (TiBr4).
This document provides immediate and essential safety and logistical information, including
detailed operational and disposal plans, to foster a secure research environment.

Chemical Identifier and Properties:

Property Value

Chemical Name Titanium(IV) bromide
Synonyms Titanium tetrabromide, TiBr4
CAS Number 7789-68-6

Molecular Formula TiBr4

Molecular Weight 367.5 g/mol

Appearance Orange, low melting solid
Melting Point 39°C/102.2 °F[1]

Boiling Point 230 °C / 446 °F[1]

Density 3.25 g/cm?3 at 25 °C[2]
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Hazard Identification and First Aid

Titanium(IV) bromide is a corrosive material that reacts violently with water.[1][2][3] It can
cause severe skin burns and serious eye damage.[1][2][4] Inhalation of dust or fumes can also
be harmful.

First Aid Measures:

Exposure Route First Aid Protocol

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, including under the eyelids.[1]
[2][5] Seek immediate medical attention.[1][3][5]

Immediately remove all contaminated clothing
) and shoes.[2][5] Wash off with soap and plenty
Skin Contact ] ] ]
of water.[1][2][5] Seek immediate medical

attention.[1][3][5]

Move the person to fresh air.[1][2][5] If not
Inhalation breathing, give artificial respiration.[1][2][5] Seek

immediate medical attention.[1][3][5]

Do NOT induce vomiting.[1][2][5] Rinse mouth
Ingestion with water.[2] Call a physician immediately.[1][3]

[5]

Personal Protective Equipment (PPE)

When handling Titanium(lV) bromide, the following personal protective equipment is

mandatory to minimize exposure and ensure personal safety.
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PPE Category Specifications

Chemical safety goggles or a full-face shield.[2]
) Must be approved under appropriate
Eye/Face Protection
government standards such as NIOSH (US) or

EN 166 (EU).[2]

Chemical-resistant gloves (e.g., Nitrile rubber,
Skin Protection Neoprene) inspected prior to use.[1][2] A lab

coat or protective suit is required.[1][6]

A NIOSH/MSHA or European Standard EN 149

approved respirator should be used if exposure
Respiratory Protection limits are exceeded or if irritation is experienced.

[3] For large-scale use or in emergencies, a full-

face supplied air respirator is recommended.[2]

Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and maintain the
integrity of the chemical.

Operational Plan:

o Preparation: Work in a well-ventilated area, such as a chemical fume hood.[2][3][6] Ensure
an eyewash station and safety shower are readily accessible.[3]

e Handling: Handle under an inert gas like nitrogen or argon to prevent contact with moisture.
[2][4] Avoid creating dust.[2][6] Use personal protective equipment at all times.[2][6]

» Storage: Store in a cool, dry, and well-ventilated place.[2][3] Keep the container tightly
closed.[2][3] Store away from incompatible materials such as water, strong oxidizing agents,
and strong bases.[3][5]

Experimental Workflow:
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Workflow for Handling Titanium(IV) Bromide
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Caption: A flowchart illustrating the key steps for safely handling Titanium(IV) bromide.
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Accidental Release and Disposal

In the event of a spill, immediate and appropriate action is necessary to contain and clean up
the material safely.

Spill Response:

Evacuate: Clear the area of all personnel.[6]

Ventilate: Ensure adequate ventilation.

Contain: Use dry sand, earth, or vermiculite to contain the spill.[6] Do not use water.[6]

Collect: Carefully sweep or shovel the material into a suitable, labeled container for disposal.
[2][6] Avoid creating dust.[2][6]

Disposal Plan:

All waste containing Titanium(IV) bromide must be treated as hazardous waste.[6]

o Collection: Collect all waste material in a designated, properly labeled, and sealed container.

[2][6]

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.

» Disposal: Dispose of the hazardous waste in accordance with all local, state, and federal
regulations.[6] Contact a licensed professional waste disposal service. Contaminated
packaging should be disposed of as unused product.[2]

Logical Relationship of Safety Measures:
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Interrelation of Safety Protocols for Titanium(IV) Bromide
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Caption: A diagram showing the relationship between hazards, PPE, and handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Titanium(lV) Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581479#personal-protective-equipment-for-
handling-titanium-iv-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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